Cas no 1543280-43-8 (3-(2-bromo-5-methoxyphenyl)butanoic acid)

• Product Name: 3-(2-bromo-5-methoxyphenyl)butanoic acid
• CAS No: 1543280-43-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6361600
• PubChem ID: 83744146
• Update Time: 2025-10-23

3-(2-bromo-5-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methoxyphenyl)butanoic acid
• 1543280-43-8
• EN300-1935544

• Inchi： 1S/C11H13BrO3/c1-7(5-11(13)14)9-6-8(15-2)3-4-10(9)12/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： LQRCMSPALFBYGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-bromo-5-methoxyphenyl)butanoic acid

Introduction to 3-(2-bromo-5-methoxyphenyl)butanoic acid (CAS No. 1543280-43-8)

3-(2-bromo-5-methoxyphenyl)butanoic acid, identified by the chemical identifier CAS No. 1543280-43-8, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butanoic acid moiety linked to a brominated and methoxylated phenyl ring, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probe development.

The bromine atom at the 2-position of the phenyl ring enhances the electrophilicity of the aromatic system, facilitating various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing complex organic molecules. Concurrently, the methoxy group at the 5-position exerts a modest electron-donating effect, influencing the reactivity and stability of the molecule. This combination of substituents makes 3-(2-bromo-5-methoxyphenyl)butanoic acid a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkanoic acids due to their diverse biological effects. The butanoic acid side chain in this compound can serve as a pharmacophore, interacting with specific targets in biological systems. Preliminary studies have suggested that derivatives of this class may exhibit properties relevant to inflammation modulation, pain relief, and even neuroprotective effects. The structural features of 3-(2-bromo-5-methoxyphenyl)butanoic acid make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The bromine substituent allows for facile functionalization via cross-coupling reactions, enabling the construction of polycyclic structures and heterocycles that are prevalent in many bioactive natural products and synthetic drugs. Additionally, the methoxy group can be oxidized to an aldehyde or carboxylic acid, providing further avenues for structural diversification. These attributes have made 3-(2-bromo-5-methoxyphenyl)butanoic acid a popular choice among medicinal chemists seeking novel scaffolds for drug development.

The synthesis of 3-(2-bromo-5-methoxyphenyl)butanoic acid typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes bromination of 2-methoxybenzoic acid followed by esterification and subsequent reduction to yield the desired butanoic acid derivative. The bromination step is often performed using reagents such as N-bromosuccinimide (NBS) or molecular bromine under controlled conditions to ensure regioselectivity. The methoxy group provides stability under these conditions while allowing for subsequent modifications.

Recent advances in synthetic methodologies have further streamlined the preparation of this compound. For instance, transition-metal-catalyzed reactions have enabled more efficient coupling between aryl halides and alkynes or alkenes, allowing for rapid construction of complex arylalkanoic acids with high yields and selectivity. These innovations have not only simplified the synthesis but also expanded the scope of possible derivatives that can be explored.

Beyond its synthetic utility, 3-(2-bromo-5-methoxyphenyl)butanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have highlighted its ability to modulate key signaling pathways involved in inflammation and pain perception. The butanoic acid moiety is known to interact with fatty acid receptors such as GPR120, which has implications for treating metabolic disorders and inflammatory diseases. Moreover, the aromatic ring can engage with other biological targets through hydrogen bonding or hydrophobic interactions, contributing to its multifaceted pharmacological profile.

The presence of both bromine and methoxy groups on the phenyl ring provides additional opportunities for structure-activity relationship (SAR) studies. By systematically varying these substituents or introducing other functional groups, researchers can fine-tune the biological activity of derivatives derived from 3-(2-bromo-5-methoxyphenyl)butanoic acid. Such studies are crucial for optimizing drug candidates for clinical use and understanding their mechanisms of action at a molecular level.

In conclusion, 3-(2-bromo-5-methoxyphenyl)butanoic acid (CAS No. 1543280-43-8) represents a valuable compound in pharmaceutical research due to its structural features and potential biological activities. Its utility as a synthetic intermediate combined with its pharmacological promise makes it an important molecule for further exploration. As synthetic chemistry continues to evolve, new methods for accessing derivatives of this compound will likely emerge, expanding its applications in drug discovery and therapeutic development.